Cas no 123253-01-0 (Propanedioic acid,2,2-dimethyl-,1-[6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-yl]3-methyl ester)

• Product Name: Propanedioic acid,2,2-dimethyl-,1-[6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-yl]3-methyl ester
• CAS No: 123253-01-0
• MF: C₁₉H₁₈ClN₃O₇S₂
• MW: 499.9451212883
• CID: 192155
• PubChem ID: 3078937
• Update Time: 2025-04-19

Propanedioic acid,2,2-dimethyl-,1-[6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-yl]3-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2,2-dimethyl-,1-[6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-yl]3-methyl ester
• 1-O-[6-chloro-2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)thieno[2,3-e]thiazin-4-yl] 3-O-methyl 2,2-dimethylpropanedioate
• Propanedioic acid,2,2-dimethyl-,1-[6-chloro-2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-
• 123253-01-0
• DTXSID70153916
• Propanedioic acid, 2,2-dimethyl-, 6-chloro-2-methyl-3-((2-pyridinylamino)carbonyl)-2H-thieno(2,3-e)-1,2-thiazin-4-yl methyl ester, S,S-dioxide

• Inchi： 1S/C19H18ClN3O7S2/c1-19(2,17(25)29-4)18(26)30-14-13(16(24)22-12-7-5-6-8-21-12)23(3)32(27,28)10-9-11(20)31-15(10)14/h5-9H,1-4H3,(H,21,22,24)
• InChI Key： DSRNSJLBASDURF-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(NC3C=CC=CN=3)=O)N(C)S2(=O)=O)OC(C(C(=O)OC)(C)C)=O)S1

Computed Properties

• Exact Mass: 499.02764
• Monoisotopic Mass: 499.0274700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 131.97